4-Acetyl-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one

• IUPAC Name: 4-acetyl-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one
• InChI: InChI=1S/C12H12F3N3O2/c1-8(19)17-4-5-18(11(20)7-17)9-2-3-16-10(6-9)12(13,14)15/h2-3,6H,4-5,7H2,1H3
• InChI Key: JJZAKNZVJSLDRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(C(=O)C1)C2=CC(=NC=C2)C(F)(F)F
• Molecular Formula: C12H12F3N3O2
• Molecular Weight: 287.24 g/mol

Description

The compound “4-Acetyl-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one” is a derivative of piperazine, which is a common scaffold in medicinal chemistry. The trifluoromethyl group and the pyridinyl group are common functional groups that can influence the compound’s reactivity and interactions with biological targets.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The trifluoromethyl group would add electron-withdrawing character, and the pyridinyl group could contribute to aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing trifluoromethyl group and the basicity of the piperazine nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group could increase the compound’s lipophilicity, potentially influencing its ADME (absorption, distribution, metabolism, excretion) properties.

Future Directions

Future research could involve further exploration of the biological activity of this compound, potentially through the development of structure-activity relationships (SARs) and the synthesis of additional analogs.